Cas no 3615-68-7 (D-Glucose-6-C-t)

• Product Name: D-Glucose-6-C-t
• CAS No: 3615-68-7
• MF: C₆H₁₂O₆
• MW: 182.163992166519
• CID: 1475664
• PubChem ID: 165139
• Update Time: 2024-03-01

D-Glucose-6-C-t Chemical and Physical Properties

Names and Identifiers

• D-(C~6~-~3~H_1_)glucose
• D-Glucose-6-C-t

• Inchi： 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6+/m0/s1/i2T/t2?,3-,4+,5+,6+
• InChI Key： GZCGUPFRVQAUEE-WYGJDOTESA-N
• SMILES： O[C@H]([C@@H](C([3H])O)O)[C@@H]([C@H](C=O)O)O

Computed Properties

• Exact Mass: 182.07161235g/mol
• Monoisotopic Mass: 182.07161235g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 118Ų